Cas no 921550-99-4 (N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921550-99-4
• MF: C₂₅H₂₃FN₄O₂
• MW: 430.474128961563
• CID: 6551653
• Update Time: 2025-08-01

N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-cyclopentyl-5-[(4-fluorophenyl)methyl]-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C25H23FN4O2/c26-18-12-10-17(11-13-18)14-29-15-21(24(31)27-19-6-4-5-7-19)23-22(16-29)25(32)30(28-23)20-8-2-1-3-9-20/h1-3,8-13,15-16,19H,4-7,14H2,(H,27,31)
• InChI Key： MIJZKKXONNSBHK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(F)C=C2)C=C(C(NC2CCCC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921550-99-4): A Comprehensive Overview

N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921550-99-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This pyrazolo[4,3-c]pyridine derivative exhibits unique structural features, making it a promising candidate for various therapeutic applications. In this article, we delve into its chemical properties, synthesis, potential applications, and the latest market trends surrounding this compound.

The molecular structure of N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide combines a pyrazolo[4,3-c]pyridine core with a cyclopentyl group and a 4-fluorophenyl moiety. These functional groups contribute to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers have explored its potential as a kinase inhibitor, particularly in targeting diseases like cancer and inflammatory disorders. The presence of the fluorophenyl group enhances its binding affinity to specific biological targets, a feature highly sought after in drug discovery.

One of the most frequently asked questions about CAS No. 921550-99-4 is its synthetic route. The compound is typically synthesized through multi-step organic reactions, starting with the construction of the pyrazolo[4,3-c]pyridine scaffold. Key steps include cyclization, functional group modifications, and the introduction of the cyclopentyl and 4-fluorophenyl groups. Recent advancements in green chemistry have also led to more sustainable synthesis methods, reducing the environmental impact of its production.

In terms of applications, N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has shown promise in preclinical studies for its potential as a therapeutic agent. Its mechanism of action often involves modulating enzyme activity, particularly kinases involved in cell signaling pathways. This makes it a valuable compound for researchers investigating precision medicine and targeted therapies. Additionally, its structural versatility allows for further derivatization, enabling the development of novel analogs with enhanced efficacy and reduced side effects.

The market demand for CAS No. 921550-99-4 has been steadily increasing, driven by its potential in drug development. Pharmaceutical companies and research institutions are actively sourcing this compound for their R&D projects. Trends indicate a growing interest in small-molecule inhibitors, particularly those with heterocyclic frameworks like pyrazolo[4,3-c]pyridine. Suppliers are also focusing on improving purity and scalability to meet the needs of large-scale studies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is crucial. Studies have highlighted the importance of the fluorophenyl and cyclopentyl groups in determining its biological activity. Computational modeling and AI-driven drug design are now being employed to optimize its properties further, aligning with the latest trends in computational chemistry.

In conclusion, N-cyclopentyl-5-(4-fluorophenyl)methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921550-99-4) represents a fascinating area of research in medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a compound of significant interest. As the field of drug discovery continues to evolve, this pyrazolo[4,3-c]pyridine derivative is poised to play a pivotal role in the development of next-generation therapeutics.